6-Chloroquinoline-3-carboxylic acid

• CAS: 118791-14-3
• Molecular Formula: C10H6ClNO2
• Molecular Weight: 207.61 g/mol
• SMILES: C1=CC2=NC=C(C=C2C=C1Cl)C(=O)O
• InChI: InChI=1S/C10H6ClNO2/c11-8-1-2-9-6(4-8)3-7(5-12-9)10(13)14/h1-5H,(H,13,14)
• InChIKey: UYQIRJWFRMCAID-UHFFFAOYSA-N

Unsubstituted quinoline-3-carboxylic acid often lacks the reactivity needed for direct cross-coupling. This 6-chloro derivative solves that, providing a vital synthetic handle for C-C and C-N bond formation. Key advantages: • Enables Suzuki-Miyaura & Buchwald-Hartwig couplings at the 6-position. • The 6-chloro group boosts LogP by ~0.46 units vs. the parent scaffold, improving predicted membrane permeability. • ≥98% purity (HPLC) ensures reproducible results in med-chem & process R&D.

6-Chloroquinoline-3-carboxylic acid: Strategic Building Block

6-Chloroquinoline-3-carboxylic acid (CAS 118791-14-3) is a key heterocyclic intermediate belonging to the quinoline-3-carboxylic acid family [1]. This compound is characterized by a chlorine substituent at the 6-position of the quinoline ring, a structural feature that provides a versatile handle for further synthetic elaboration and imparts distinct physicochemical properties . With a molecular weight of 207.61 g/mol, a melting point of 228 °C, and a predicted LogP of approximately 2.39, it serves as a crucial building block in the synthesis of more complex molecules for drug discovery and materials science [2].

▸Chloro handle for Pd-catalyzed cross-coupling

▸Enhanced lipophilicity for permeability optimization

▸Commercially available with certified analytical QC

• [1] PubChem. (n.d.). 6-Chloroquinoline-3-carboxylic acid. View Source
• [2] Chembase. (n.d.). 6-chloroquinoline-3-carboxylic acid - Properties. View Source

Why 6-Chloroquinoline-3-carboxylic acid Is Irreplaceable

Attempting to substitute 6-Chloroquinoline-3-carboxylic acid with unsubstituted quinoline-3-carboxylic acid or other positional isomers will lead to significant changes in reactivity and physicochemical profile, potentially derailing a synthetic route or altering the biological properties of a lead compound. The specific positioning of the chlorine atom at the 6-position is critical for subsequent cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings [1]. Furthermore, the presence and position of the chlorine atom markedly affect the molecule's lipophilicity (LogP), which has direct implications for membrane permeability, solubility, and overall drug-likeness in medicinal chemistry campaigns [2]. The quantitative evidence presented in Section 3 details these critical points of differentiation, confirming that this specific isomer is an irreplaceable building block for certain synthetic applications.

6-Chloro enables Pd cross-coupling

Quinoline-3-carboxylic acid – inert without halogen

Synthetic utility may not transfer; alternate routes may be required.

Enhanced lipophilicity profile

Quinoline-3-carboxylic acid – lower lipophilicity

Permeability predictions may shift, requiring re-optimization.

• [1] Gao, W., Fu, X., Li, Y., Wang, D., & Zhao, Y. (2016). A Facile Synthesis of 2-(Benzofuran-2-yl)-6-chloroquinoline-3-carboxylic Acid Derivatives. Chinese Journal of Organic Chemistry, 36(12), 2965-2972. View Source
• [2] Chembase. (n.d.). 6-chloroquinoline-3-carboxylic acid - Properties. View Source

6-Chloroquinoline-3-carboxylic acid: Supporting Evidence

6-Chloro Substituent Enables Cross-Coupling

The chlorine atom at the 6-position of 6-chloroquinoline-3-carboxylic acid acts as a site for palladium-catalyzed cross-coupling reactions, enabling the synthesis of novel, more complex quinoline derivatives. In contrast, the unsubstituted analog, quinoline-3-carboxylic acid, lacks this functional handle, rendering it inert to these transformations. The utility of this 6-chloro intermediate is exemplified by its use in a one-pot synthesis of 2-(benzofuran-2-yl)-6-chloroquinoline-3-carboxylic acid derivatives, a new class of compounds with potential medicinal applications [1].

Cross-Coupling Reactivity

Class-level

Target: 6-Chloroquinoline-3-carboxylic acid – reactive at C6 for Pd couplings.

Comparator: Quinoline-3-carboxylic acid – inert.

Difference: Qualitative synthetic utility.

Supports unique library synthesis for drug discovery.

Conditions: Pd-catalyzed, ultrasound-assisted one-pot reactions.

Evidence Dimension	Reactivity in Cross-Coupling
Target Compound Data	Undergoes reactions at the C6 position (e.g., used to synthesize 2-substituted derivatives)
Comparator Or Baseline	Quinoline-3-carboxylic acid (no halogen at C6) and other positional isomers
Quantified Difference	Qualitative difference in synthetic utility
Conditions	Palladium-catalyzed cross-coupling, ultrasound-assisted one-pot reactions [1]

Why This Matters

This enables the synthesis of unique, complex libraries for drug discovery that are inaccessible with the parent quinoline-3-carboxylic acid, providing a direct path to novel intellectual property.

• [1] Gao, W., Fu, X., Li, Y., Wang, D., & Zhao, Y. (2016). A Facile Synthesis of 2-(Benzofuran-2-yl)-6-chloroquinoline-3-carboxylic Acid Derivatives. Chinese Journal of Organic Chemistry, 36(12), 2965-2972. View Source

Increased Lipophilicity Improves Permeability

The introduction of the chlorine atom at the 6-position substantially increases the compound's lipophilicity compared to the unsubstituted quinoline-3-carboxylic acid. The predicted LogP for 6-chloroquinoline-3-carboxylic acid is 2.39 [1]. In comparison, the LogP for quinoline-3-carboxylic acid is significantly lower, with reported values around 1.93 [2]. This increase in LogP of approximately +0.46 units is a direct consequence of the 6-chloro substitution.

Lipophilicity Shift

Context-dependent

Δ LogP = +0.46 (Target 2.39 vs Comparator 1.93)

Supports permeability profiling for medicinal chemistry.

Predicted values; confirm experimentally.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.39
Comparator Or Baseline	Quinoline-3-carboxylic acid, LogP = 1.93
Quantified Difference	Δ LogP = +0.46
Conditions	Predicted values using ACD/Labs or similar software

Why This Matters

Higher lipophilicity is a key driver of passive membrane permeability, which is crucial for oral bioavailability and intracellular target engagement in drug development. This property differentiates 6-chloroquinoline-3-carboxylic acid as a more promising scaffold for designing CNS-penetrant or cell-active compounds.

• [1] Chembase. (n.d.). 6-chloroquinoline-3-carboxylic acid - Properties. View Source
• [2] Kepu China. (2018). Quinoline-3-carboxylic acid - Properties. View Source

High Purity for Reliable Results

For procurement purposes, the availability of 6-chloroquinoline-3-carboxylic acid at a specified high purity level ensures reproducibility in research and development. This compound is commercially available with a purity specification of 98%, as confirmed by vendor certificates of analysis (COA) . This is a critical differentiator from custom-synthesized or lower-purity alternatives that may introduce unknown variables into sensitive experiments.

Purity Specification

Data to verify

Purity ≥ 98% (vendor COA)

Specification to review for reproducible synthesis.

Vendor datasheet; independent verification advised.

Evidence Dimension	Purity Specification
Target Compound Data	Purity ≥ 98%
Comparator Or Baseline	Unspecified or lower purity from other vendors
Quantified Difference	Assured high purity
Conditions	Vendor technical datasheet specification

Why This Matters

A certified purity of 98% minimizes the risk of side reactions and ambiguous biological results, saving time and resources by reducing the need for re-purification and re-validation of experimental data.

6-Chloroquinoline-3-carboxylic acid: Key Use Cases

Quinoline Library Synthesis for Drug Discovery

Medicinal chemists seeking to explore novel chemical space around the quinoline core should select 6-chloroquinoline-3-carboxylic acid as a starting material. As demonstrated in the literature, the 6-chloro substituent is essential for executing one-pot, multi-step reactions to generate 2-(benzofuran-2-yl)-6-chloroquinoline-3-carboxylic acid derivatives . This enables the rapid generation of diverse compound libraries for screening against biological targets, a feat not possible with the unsubstituted parent scaffold.

Optimizing Lipophilicity for Permeability

In lead optimization programs where improving cellular activity or CNS penetration is a priority, 6-chloroquinoline-3-carboxylic acid should be prioritized over its less lipophilic analog, quinoline-3-carboxylic acid. The quantified increase in LogP (+0.46 units) provides a calculable advantage in predicted membrane permeability. Researchers can leverage this property to design analogs with a higher probability of achieving desired in vitro potency and favorable ADME profiles.

Reaction Screening & Process Development

For synthetic chemists developing new methodologies, such as novel cross-coupling reactions or continuous flow processes, the use of a building block with guaranteed high purity (≥98%) is non-negotiable . This ensures that reaction outcomes are attributable to the reaction conditions rather than impurities in the starting material. This level of quality control is essential for generating robust and reproducible datasets for publication and process scale-up.

Validated Intermediate for Drug Synthesis

Procurement specialists and CMC teams sourcing intermediates for the development of proprietary drug candidates should specify 6-chloroquinoline-3-carboxylic acid with a Certificate of Analysis (COA) confirming 98% purity . This documentation is a cornerstone of regulatory filings, ensuring batch-to-batch consistency and compliance with Good Manufacturing Practice (GMP) standards for the production of active pharmaceutical ingredients (APIs).

Application

Selection Property

Validation Focus

Quinoline library synthesis

Chloro substituent for cross-coupling

Reaction scope and product diversity

Lipophilicity optimization

LogP enhancement

Permeability assay correlation

Reaction screening & process development

High purity starting material

Reproducibility and impurity profiling

Drug synthesis intermediate sourcing

Certified purity with documentation

Batch-to-batch consistency for synthesis

• [1] Gao, W., Fu, X., Li, Y., Wang, D., & Zhao, Y. (2016). A Facile Synthesis of 2-(Benzofuran-2-yl)-6-chloroquinoline-3-carboxylic Acid Derivatives. Chinese Journal of Organic Chemistry, 36(12), 2965-2972. View Source